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Compound of Interest

Compound Name: Syk Inhibitor II

Cat. No.: B161068 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper handling and disposal of chemical reagents are paramount to

ensuring a safe work environment and minimizing environmental impact. This document

provides essential safety and logistical information for the proper disposal of Syk Inhibitor II, a
potent and selective spleen tyrosine kinase (Syk) inhibitor.

Safety and Hazard Information
Syk Inhibitor II is a chemical compound that requires careful handling. While one safety data

sheet indicates that the substance is not classified according to the Globally Harmonized

System (GHS), another classifies it as an acute oral toxicant (Category 4) and highly toxic to

aquatic life with long-lasting effects (Category 1).[1] Therefore, it is crucial to handle this

compound with appropriate personal protective equipment (PPE), including gloves, lab coat,

and eye protection.

Hazard Statements:

Harmful if swallowed.[1]

Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

Wash skin thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.[1]

Avoid release to the environment.[1]

If swallowed, call a poison center or doctor if you feel unwell.[1]

Collect spillage.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Quantitative Data
Property Value Source

IC50 (Syk) 41 nM [2][3][4]

IC50 (PKCε) 5.1 µM [2][4]

IC50 (PKCβII) 11 µM [2][4]

IC50 (ZAP-70) 11.2 µM [2][4]

IC50 (Btk) 15.5 µM [2][4]

IC50 (Itk) 22.6 µM [2][4]

Solubility in DMF 25 mg/ml [2]

Solubility in DMSO 15 mg/ml [2]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Syk Signaling Pathway Inhibition
Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in signal

transduction in various cell types, particularly in immune cells. It is activated by binding to

immunoreceptor tyrosine-based activation motifs (ITAMs) within the cytoplasmic domains of

cell surface receptors. Syk Inhibitor II acts as an ATP-competitive inhibitor, blocking the kinase

activity of Syk and thereby inhibiting downstream signaling pathways.
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Caption: Inhibition of the Syk signaling pathway by Syk Inhibitor II.

Experimental Workflow: Disposal of Syk Inhibitor II
The following procedure outlines the steps for the proper disposal of Syk Inhibitor II. This

workflow is designed to ensure safety and compliance with environmental regulations.

Caption: Step-by-step workflow for the proper disposal of Syk Inhibitor II.

Detailed Disposal Procedures
1. Personal Protective Equipment (PPE):

Before handling Syk Inhibitor II for disposal, ensure you are wearing appropriate PPE,

including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses or goggles.

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid Syk Inhibitor II powder in a clearly labeled,

sealed container designated for hazardous chemical waste.
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Solutions: If Syk Inhibitor II is in a solvent, do not dispose of it down the drain.[1] Collect the

solution in a sealed, labeled container for hazardous liquid waste. Be sure to list all

components of the solution on the waste label.

Contaminated Materials: Any materials that have come into contact with Syk Inhibitor II,
such as pipette tips, tubes, and paper towels, should be considered contaminated. Place

these items in a designated hazardous waste container.

3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Syk Inhibitor II," and any associated hazard warnings (e.g., "Acutely Toxic,"

"Aquatic Toxin").

4. Storage:

Store the sealed and labeled hazardous waste containers in a designated and secure

hazardous waste accumulation area within the laboratory. This area should be away from

drains and sources of ignition.[1]

5. Final Disposal:

The disposal of Syk Inhibitor II must be conducted through an approved and licensed

hazardous waste disposal company.[1] Follow your institution's or company's specific

procedures for arranging the pickup and disposal of chemical waste. Do not attempt to

dispose of this chemical through regular trash or sewer systems.[5]

In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.[1]

Wearing appropriate PPE, contain the spill using an absorbent material like diatomite or

universal binders.[1]
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Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste

container.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and collect the

decontamination materials as hazardous waste.[1]

By adhering to these procedures, you can ensure the safe handling and environmentally

responsible disposal of Syk Inhibitor II. Always consult your institution's specific safety

guidelines and the most current Safety Data Sheet (SDS) for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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